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Compound of Interest

8'-0Ox0-6-hydroxydihydrophaseic
Compound Name: o
aci

Cat. No.: B582105

8'-Ox0-6-hydroxydihydrophaseic Acid: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

8'-0x0-6-hydroxydihydrophaseic acid is a sesquiterpenoid natural product. Its chemical
structure and properties suggest potential for further investigation into its biological activities.
This document provides a comprehensive overview of the known information regarding 8'-Oxo-
6-hydroxydihydrophaseic acid, including its chemical structure, natural source, and general
methodologies for its study.

Chemical Structure and Properties

8'-0Ox0-6-hydroxydihydrophaseic acid is characterized by a complex bicyclic core structure
with multiple stereocenters.

Systematic Name: (2E,4E)-5-[(1S,3S,5R,8S)-3,8-Dihydroxy-1,5-dimethyl-7-ox0-6-
oxabicyclo[3.2.1]oct-8-yl]-3-(hydroxymethyl)-2,4-pentadienoic acid

Chemical Formula: C1sH2007[1]
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Molecular Weight: 312.32 g/mol [1]

Property Value Source
Molecular Formula C15H2007 [1]
Molecular Weight 312.32 g/mol [1]

Natural Source

8'-0Ox0-6-hydroxydihydrophaseic acid is a natural product isolated from the plant lllicium
dunnianum.[1] This plant is a member of the family Schisandraceae and is found in Southern
China. Various other bioactive compounds have been isolated from Illicium dunnianum,
including phenylpropanoids, sesquiterpenes, and flavonoids, some of which have
demonstrated anti-inflammatory and osteoprotective activities.

Biological Activity

Currently, there is a notable lack of specific data in publicly accessible scientific literature
regarding the biological activity and potential signaling pathways of 8'-Oxo0-6-
hydroxydihydrophaseic acid. While a related compound, 8'-oxo0-6-hydroxy-dihydrophaseic
acid methyl ester, was isolated from the roots of lllicium dunnianum, studies on the biological
effects of other compounds from the same plant extract focused on antioxidant properties
without attributing any specific activity to this particular molecule. The diverse biological
activities of other constituents of lllicium dunnianum suggest that 8'-Oxo-6-
hydroxydihydrophaseic acid could be a candidate for future biological screening.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis, isolation, or analysis
of 8'-Ox0-6-hydroxydihydrophaseic acid are not readily available in the scientific literature.
However, based on standard phytochemical practices, a general workflow for its isolation from
lllicium dunnianum can be proposed.

General Isolation and Purification Workflow:
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General Workflow for Natural Product Isolation
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Caption: A generalized workflow for the isolation and identification of natural products.
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Signaling Pathways

Due to the absence of studies on the biological activity of 8'-Ox0-6-hydroxydihydrophaseic
acid, there is no information available regarding its mechanism of action or any associated
signaling pathways.

Conclusion

8'-0x0-6-hydroxydihydrophaseic acid is a structurally defined natural product from lllicium
dunnianum. While its chemical properties are known, its biological role remains uninvestigated.
The rich ethnobotanical use and diverse pharmacology of other compounds from the same
plant suggest that 8'-Oxo0-6-hydroxydihydrophaseic acid warrants further scientific
exploration to determine its potential therapeutic value. Future research should focus on its
isolation in sufficient quantities for comprehensive biological screening and subsequent
mechanistic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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